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Compound of Interest

Compound Name: 2-Methyl-4-nitrobenzoic acid

Cat. No.: B129869 Get Quote

A Technical Safety Guide to 2-Methyl-4-nitrobenzoic
Acid
Introduction

2-Methyl-4-nitrobenzoic acid (CAS No. 1975-51-5) is a versatile chemical intermediate with

significant applications in the pharmaceutical, agrochemical, and materials science sectors.[1]

[2] It serves as a crucial building block in the synthesis of various compounds, including V2

receptor antagonists like tolvaptan, Raf kinase inhibitors for potential cancer treatment,

herbicides, and pigments.[1][3] Given its role in research and development, a thorough

understanding of its safety profile is paramount for researchers, scientists, and drug

development professionals. This guide provides an in-depth overview of its hazards, handling

procedures, and emergency responses, based on available Safety Data Sheet (SDS)

information.

Physicochemical and Identification Data
Quantitative data regarding the physical and chemical properties of 2-Methyl-4-nitrobenzoic
acid are summarized below. This information is essential for safe handling, storage, and use in

experimental settings.

Table 1: Chemical Identification
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Identifier Value

CAS Number 1975-51-5[1][2][4][5][6]

EC Number 217-828-5

Molecular Formula C₈H₇NO₄[1][2][6]

Molecular Weight 181.15 g/mol [1][2]

Synonyms
4-Nitro-o-toluic acid, 2-methyl-4-nitrobenzic

acid[1][2][5]

Table 2: Physical Properties

Property Value

Physical State Solid, Powder[4][6]

Appearance Off-white to yellow crystalline powder[2]

Melting Point 150-154 °C[1][6], 151-156 °C[2], 150-155 °C[4]

Solubility
Soluble in DMSO and methanol[1]. Insoluble in

water[7].

Purity / Assay ≥ 97%, ≥ 98%[5], ≥ 99%[2]

Hazard Identification and Classification
2-Methyl-4-nitrobenzoic acid is classified as hazardous under the Globally Harmonized

System (GHS).[5] The primary hazards are related to irritation and sensitization.

Table 3: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[4]

[8]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[5]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[4][5][9]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction[4][8]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[4][5][9]

Note: Some sources also list H341 (Suspected of causing genetic defects), H351 (Suspected

of causing cancer), and H361 (Suspected of damaging fertility or the unborn child), though

these are less consistently reported.

The logical workflow for identifying and responding to these hazards is outlined below.
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Figure 1: Hazard Identification and First Aid Response

Exposure Route
First Aid Measures

Ingestion H302: Harmful if swallowed Rinse mouth with water.
Give a glass of water.

Contact a Poison Center or doctor.

Skin Contact H315: Causes skin irritation
 H317: May cause allergic reaction

Remove contaminated clothing immediately.
Flush skin with running water and soap.

Seek medical attention if irritation persists.

Eye Contact H319: Causes serious eye irritation

Wash out immediately with fresh running water for at least 15 minutes.
Keep eyelids apart.

Seek medical attention without delay.

Inhalation H335: May cause respiratory irritation

Remove from contaminated area to fresh air.
Keep at rest in a comfortable position.
Other measures usually unnecessary.

Click to download full resolution via product page

Figure 1: Hazard Identification and First Aid Response

Experimental Protocols
While specific toxicological or safety-related experimental protocols are not detailed in the

provided SDS, a representative synthesis protocol is available, illustrating a common scenario

where this chemical would be handled in a laboratory.

Synthesis of 2-Methyl-4-nitrobenzoic Acid from 4-Nitrophthalic Acid[3]

Objective: To synthesize 2-methyl-4-nitrobenzoic acid via oxidative decarboxylation.

Apparatus: 50 mL three-necked round-bottomed flask, magnetic stirrer, reflux condenser.
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Reagents:

4-nitrophthalic acid (0.15 g, 1 mmol)

N-hydroxyphthalimide (NHPI, 0.05 g, 0.3 mmol)

40% nitric acid (1.26 g, 8 mmol)

Cobalt chloride hexahydrate (CoCl₂·6H₂O, 7.1 mg, 0.03 mmol)

Manganese acetate tetrahydrate (Mn(OAc)₂·4H₂O, 7.1 mg, 0.03 mmol)

Phase transfer catalyst (0.04 mmol)

Ethyl acetate

Anhydrous sodium sulfate

Ethanol/water (3:1) for recrystallization

Procedure:

Combine 4-nitrophthalic acid, NHPI, nitric acid, cobalt chloride, manganese acetate, and

the phase transfer catalyst in the flask.

Heat the reaction mixture to reflux under atmospheric pressure for 12 hours.

After completion, cool the mixture to room temperature.

Wash the mixture with 10 mL of water.

Extract the aqueous phase with ethyl acetate (3 x 5 mL).

Combine the organic phases and dry over anhydrous sodium sulfate.

Remove the ethyl acetate by rotary evaporation.

Recrystallize the crude product from an ethanol/water (3:1) mixture to yield the final

product.
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Safe Handling and Emergency Procedures
Proper handling, storage, and emergency preparedness are critical to mitigate the risks

associated with 2-Methyl-4-nitrobenzoic acid.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent personal contact.

Figure 2: Personal Protective Equipment (PPE) Requirements

Required PPE

Handling 2-Methyl-4-nitrobenzoic Acid

Protective Gloves Protective Clothing Eye Protection / Safety Glasses Face Protection / Faceshield Dust Respirator (Type N95 or EN 149)
(Required when dust is generated)

Click to download full resolution via product page

Figure 2: Personal Protective Equipment (PPE) Requirements

Handling and Storage
Handling: Avoid all personal contact, including inhalation of dust.[4] Use only in a well-

ventilated area.[4] Do not eat, drink, or smoke when using this product.[4] Wash hands and

any exposed skin thoroughly after handling.[4][10]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[5] Store

locked up.

Incompatibilities: Avoid contact with strong oxidizing agents and strong bases.[5]

Accidental Release Measures (Spill Response)
A systematic approach is necessary to manage spills effectively and safely.
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Figure 3: Accidental Spill Response Workflow

Cleanup Procedure

Spill Occurs

Advise personnel in area
Alert Emergency Services

Control personal contact by
wearing required PPE

Prevent spillage from entering
drains or water courses

If Dry:
Use dry clean-up procedures

Avoid generating dust

If Wet:
Vacuum/shovel up material

Sweep up, shovel up, or vacuum
(use explosion-proof machines)

Place spilled material in a clean, dry,
sealable, labeled container for disposal

Wash area down with large amounts of water
and prevent runoff into drains

Decontaminate Equipment

Click to download full resolution via product page

Figure 3: Accidental Spill Response Workflow
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Toxicological and Ecological Information
Toxicology: The toxicological properties have not been fully investigated.[5] It is classified as

harmful if swallowed (Acute Toxicity, Oral, Category 4).[4][8] The material is not thought to

produce adverse health effects or irritation of the respiratory tract or skin based on animal

models, though good hygiene practice is still required.[4] However, skin contact may cause a

sensitization reaction in some individuals.[4]

Ecotoxicity: Information on ecological effects is limited. It is advised that the substance

should not be released into the environment.[5]

Disposal Considerations
Dispose of contents and containers to an authorized hazardous or special waste collection

point in accordance with local, regional, and national regulations.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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